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Compound of Interest

Compound Name: Monuron

Cat. No.: B1676734

Introduction

Monuron is a non-selective, systemic herbicide belonging to the substituted urea class of
chemicals.[1][2] It functions by inhibiting photosynthesis in target plants.[3][4] Monuron
disrupts the electron transport chain in Photosystem I, which prevents the conversion of light
energy into chemical energy, ultimately leading to the death of the weed.[4] It is absorbed by
the roots and translocated to the upper parts of the plant. Historically, Monuron has been used
for pre-emergence and early post-emergence control of annual grasses and broadleaf weeds
in both agricultural and non-crop areas. Common applications include controlling weed growth
in industrial sites, railways, and drainage ditch banks. Monuron is available in several
formulations, most notably as wettable powders and granules.

Data Presentation

The following tables summarize the key properties and characteristics of Monuron and its
primary formulations.

Table 1: Physicochemical Properties of Monuron
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Property Value Source

3-(4-chlorophenyl)-1,1-
dimethylurea

Chemical Name

CAS Number 150-68-5

Molecular Formula CoH11CIN20

Molecular Weight 198.65 g/mol

Appearance White, crystalline, odorless
solid

Melting Point 174-175°C

Water Solubility 230 mg/L at 25°C

Vapor Pressure 5x 10-7 mm Hg at 25°C

| Stability | Stable under ordinary conditions at neutral pH. Hydrolysis increases at elevated
temperatures and in acidic or alkaline conditions. | |

Table 2: Comparison of Monuron Wettable Powder (WP) and Granule (G) Formulations
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Feature

Appearance

Wettable Powder (WP)

Dry, finely ground, dust-
like powder.

Granules (G)

Larger, heavier particles
made from inert materials
like clay or corncobs.

Active Ingredient (a.i.)

High concentration, typically
5% to 95% (often 80% or

more).

Low concentration, typically
1% to 15%.

Application Method

Mixed with water to form a

suspension and applied as a

spray.

Applied directly to the soll
using a granular spreader; no

mixing required.

Sprayer with a tank that has an

Equipment o Granular or fertilizer spreader.
agitation system.
- Easy to store, transport, and o
) - Ready to use, no mixing.-
handle.- Less likely to harm _ _
) Low drift hazard.- Simple
Advantages treated surfaces than oil-based

formulations.- Excellent

residual activity.

application equipment.- May

have slow-release properties.

| Disadvantages | - Inhalation hazard during mixing.- Requires constant agitation in the spray
tank.- Abrasive to spray nozzles. | - Bulky and heavier than WP.- Application equipment must

be calibrated for the specific product.- May not be effective on foliage. |

Table 3: General Application Rates for Monuron Formulations in Non-Cropland Areas
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. Application Rate Application Rate
Formulation Type . . Target Area
(Active Ingredient) (Product)

General weed
Wettable Powder

. 20-30 kg/ha 25-37.5 kg/ha control in non-crop
(80% a.i.)
areas.
Varies significantly . ) o
) Must follow specific Soil application for
based on a.i.
Granules ) product label pre-emergence
concentration and ) _
instructions. control.

target weeds.

Note: Application rates are highly dependent on factors such as soil type, moisture, target weed
species, and the specific product label. Always consult the product label for precise application

rates.
Experimental Protocols
Protocol 1: Preparation of Monuron Wettable Powder Spray Suspension

Objective: To prepare a uniform spray suspension from a Monuron wettable powder
formulation.

Materials:
e Monuron Wettable Powder (WP) formulation
o Water

o Personal Protective Equipment (PPE): gloves, protective eyewear, long-sleeved shirt, long
pants

» Calibrated measuring container
e Spray tank with agitation system (mechanical or hydraulic)

o Clean bucket for pre-mixing
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Procedure:

Read the Label: Before starting, carefully read the product label for specific mixing
instructions, application rates, and safety precautions.

Safety First: Put on all required PPE.

Fill the Tank: Fill the spray tank with half of the required amount of water.

Start Agitation: Turn on the sprayer's agitation system to ensure the water is circulating.

Create a Slurry: In a separate bucket, create a slurry by adding the pre-measured amount of
Monuron WP to a small amount of water. Mix until it forms a smooth, lump-free paste. This
pre-mixing step prevents the formation of clumps in the main tank.

Add to Tank: Slowly pour the slurry into the spray tank.

Rinse Container: Rinse the mixing bucket with a small amount of water and add the rinsate
to the spray tank to ensure all the product is used.

Complete Filling: Add the remaining required water to the spray tank.

Maintain Agitation: Continue to agitate the mixture throughout the application process to
prevent the powder particles from settling out. The suspension is now ready for application.

Protocol 2: Application of Monuron Granules

Objective: To apply Monuron granules uniformly over a target area for pre-emergent weed

control.

Materials:

Monuron Granule (G) formulation

Personal Protective Equipment (PPE) as specified on the label

Calibrated granular spreader (drop-type or rotary/spinner-type)
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Procedure:

e Read the Label: Consult the product label for the correct application rate for your specific soil
type and target weeds, as well as safety information.

o Safety and PPE: Wear the appropriate PPE. Avoid applying in windy conditions to prevent
drift.

» Calibrate Equipment: It is critical to calibrate the spreader with the specific Monuron granule
product before application to ensure the correct rate is applied. Follow the spreader
manufacturer's instructions for calibration.

» Load the Spreader: Load the spreader with the required amount of granules. Take care to
avoid spills. Do not mix or load within 50 feet of wells or bodies of water.

» Uniform Application: Apply the granules as uniformly as possible over the target area. For
broadcast spreaders, it may be necessary to apply half the required rate in one direction and
the other half at a right angle to the first pass to ensure even coverage.

 Activation: Granular herbicides like Monuron must be "watered in" to become effective. This
moves the herbicide from the granules into the soil where weed seeds germinate. This can
be achieved through rainfall or irrigation (typically 0.25 to 0.5 inches of water).

Protocol 3: Efficacy Evaluation of Monuron Formulations in a Field Setting

Objective: To assess the effectiveness of Monuron wettable powder and granule formulations
in controlling a target weed population.

Methodology:

o Site Selection: Choose a site with a uniform and sufficient population of the target weed
species.

o Experimental Design:

o Establish a randomized complete block design with multiple replicates (e.g., 4) for each
treatment.
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o Treatments should include:

Untreated Control

Monuron Wettable Powder (at the proposed label rate)

Monuron Granules (at the proposed label rate)

(Optional) Half and double the proposed rates to test for crop safety and efficacy range.

o Each plot should be clearly marked and of a sufficient size to allow for proper application
and assessment.

o Application:

o Apply the treatments according to Protocols 1 and 2, ensuring accurate calibration and
uniform coverage for each plot.

o Record environmental conditions at the time of application (temperature, humidity, wind
speed, soil moisture).

e Assessment:
o Evaluate weed control at set intervals after application (e.g., 2, 4, 8, and 12 weeks).

o Assessment can be done visually by rating the percentage of weed control on a scale of
0% (no effect) to 100% (complete kill) compared to the untreated control plots.

o Alternatively, quantitative measurements such as weed counts or biomass (dry weight) per
unit area can be taken.

o Data Analysis:
o Summarize the data for each assessment interval.

o Perform statistical analysis (e.g., Analysis of Variance - ANOVA) to determine if there are
significant differences between the treatments.
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Visualizations
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Caption: Monuron inhibits photosynthesis by blocking the electron transport chain at
Photosystem II.
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1. Read Product Label for
Dosage and Safety Info

2. Wear Appropriate PPE
(Gloves, Goggles, etc.)

3. Fill Sprayer Tank
with 50% of Water

4. Start Agitation

5. Measure Required
Amount of Wettable Powder

6. Create Slurry in a
Separate Bucket with Water

7. Add Slurry to
the Sprayer Tank

8. Add Remaining
Water to Tank

9. Apply Uniformly to
Target Area while Agitating
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Caption: Experimental workflow for preparing and applying Monuron wettable powder.
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Caption: Logic diagram for selecting the appropriate Monuron formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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